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Compound of Interest

Compound Name: 3-Methoxybenzothioamide

Cat. No.: B134086

Executive Summary: Direct chemical and physical data for 3-Methoxybenzothioamide is not
readily available in public chemical databases. This guide provides a comprehensive overview
of the closely related and readily accessible precursor, 3-Methoxybenzamide. It further details
established experimental protocols for the synthesis of thioamides from their amide analogs,
enabling the generation of 3-Methoxybenzothioamide. The properties of Thiobenzamide are
also presented to provide a basis for the expected characteristics of the target compound. This
document is intended for researchers, scientists, and professionals in drug development,
offering a practical approach to the synthesis and understanding of 3-
Methoxybenzothioamide.

Introduction: The Challenge of Sourcing 3-
Methoxybenzothioamide

An extensive search of chemical literature and databases reveals a lack of readily available
information on 3-Methoxybenzothioamide. This suggests that the compound is not
commercially available and has not been extensively characterized. However, its structure,
featuring a methoxy-substituted benzene ring and a thioamide functional group, is of interest in
medicinal chemistry and materials science due to the unique properties conferred by the
thioamide moiety.
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Thioamides are sulfur isosteres of amides where the carbonyl oxygen is replaced by a sulfur
atom.[1] This substitution significantly alters the molecule's electronic and steric properties,
leading to changes in hydrogen bonding capacity, metabolic stability, and biological activity.[1]
For instance, several thioamide-containing compounds have been developed as drugs, such
as the anti-tuberculosis agent ethionamide.[1]

This guide provides a practical path forward for researchers interested in 3-
Methoxybenzothioamide by focusing on the synthesis from its oxygen analog, 3-
Methoxybenzamide.

Properties of the Precursor: 3-Methoxybenzamide

3-Methoxybenzamide is a commercially available and well-characterized compound that serves
as the ideal starting material for the synthesis of 3-Methoxybenzothioamide.

Chemical Structure and Properties

The chemical structure and key properties of 3-Methoxybenzamide are summarized in the table
below.
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Property Value Reference
Chemical Name 3-Methoxybenzamide --INVALID-LINK--
Synonyms m-Anisamide --INVALID-LINK--
CAS Number 5813-86-5 --INVALID-LINK--
Molecular Formula CsHoNO:2 --INVALID-LINK--
Molecular Weight 151.16 g/mol --INVALID-LINK--
Melting Point 132.5-135.5°C --INVALID-LINK--
Appearance Off-white solid --INVALID-LINK--
Solubility Soluble in water.[2] Soluble in
DMSO (55 mg/mL).[3]
SMILES COclccee(c1)C(N)=0 --INVALID-LINK--

VKPLPDIMEREJJF-
InChl Key --INVALID-LINK--
UHFFFAOYSA-N

Synthesis of 3-Methoxybenzamide

A common method for the synthesis of 3-Methoxybenzamide involves the reaction of 3-
methoxybenzoyl chloride with an amine. A specific protocol for a related compound, 3-Methoxy-
N-phenylbenzamide, illustrates the general procedure.[4] The synthesis of the parent 3-
Methoxybenzamide would follow a similar pathway, likely using ammonia as the amine source.
A process for preparing 3-methoxypropiophenone also describes the synthesis of 3-
methoxybenzoyl chloride and 3-methoxybenzamide as intermediates.[5][6]

Synthesis of 3-Methoxybenzothioamide from 3-
Methoxybenzamide

The conversion of amides to thioamides is a well-established transformation in organic
synthesis, most commonly achieved through a process called thionation.

General Principles of Thionation
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Thionation involves the reaction of an amide with a sulfur-transfer reagent. The most widely
used and effective reagents for this purpose are Lawesson's Reagent and Phosphorus
Pentasulfide (P4S10).[1] Lawesson's Reagent is often preferred as it can lead to higher yields
and requires milder reaction conditions.[1]

Experimental Protocol: Thionation using Lawesson's
Reagent

This protocol is a general method for the conversion of an amide to a thioamide and can be
adapted for the synthesis of 3-Methoxybenzothioamide from 3-Methoxybenzamide.

Materials:

3-Methoxybenzamide

Lawesson's Reagent (2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide)

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Toluene)

Standard laboratory glassware and workup reagents
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 3-Methoxybenzamide in an anhydrous solvent such as THF or toluene.

o Addition of Lawesson's Reagent: Add Lawesson's Reagent to the solution. The stoichiometry
may need to be optimized, but a common starting point is to use 0.5 equivalents of
Lawesson's Reagent for each equivalent of the amide.

» Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the
reaction using a suitable analytical technique, such as Thin-Layer Chromatography (TLC).

e Workup: Once the reaction is complete, cool the mixture to room temperature. The
purification procedure will depend on the properties of the resulting thioamide but typically
involves quenching the reaction, extracting the product into an organic solvent, washing with
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brine, drying over an anhydrous salt (e.g., sodium sulfate), and removing the solvent under
reduced pressure.

 Purification: The crude product can be further purified by column chromatography or
recrystallization to yield pure 3-Methoxybenzothioamide.

A visual representation of this experimental workflow is provided below.
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General workflow for the synthesis of 3-Methoxybenzothioamide.

Alternative Thionating Reagents

While Lawesson's Reagent is highly effective, other reagents can also be used for the
conversion of amides to thioamides. These include Phosphorus Pentasulfide (P4S10) and, for
certain substrates, novel thiating agents like N-isopropyldithiocarbamate isopropyl ammonium
salt have been developed.[7][8]

Inferred Properties of 3-Methoxybenzothioamide
and Comparison with Thiobenzamide

In the absence of experimental data for 3-Methoxybenzothioamide, its properties can be
inferred by comparing the properties of 3-Methoxybenzamide with those of the well-
characterized Thiobenzamide.
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Inferred for 3-

Property Thiobenzamide . .
Methoxybenzothioamide
CAS Number 2227-79-4 Not Assigned
Molecular Formula C7H7NS CsHoaNOS
Molecular Weight 137.20 g/mol 167.23 g/mol
Expected to be a crystalline
Melting Point 113-117 °C.[9] solid with a distinct melting
point.
White to light yellow crystalline  Likely a crystalline solid,
Appearance . _ . _
solid.[10] possibly with a yellowish hue.
Slightly soluble in water; Expected to have low water
Solubility soluble in ethanol and solubility and good solubility in
acetone.[10] organic solvents.
SMILES NC(=S)clcccecl COclccec(cl)C(N)=S
QIOZLISABUUKJY- _
InChl Key Not Assigned

UHFFFAOYSA-N

The presence of the methoxy group in 3-Methoxybenzothioamide is expected to influence its

polarity and intermolecular interactions compared to Thiobenzamide, which may affect its

melting point and solubility.

Potential Sighaling Pathways and Biological

Activities

While no specific biological data exists for 3-Methoxybenzothioamide, its structural analog, 3-

Methoxybenzamide, is known to be a competitive inhibitor of poly(ADP-ribose) synthetase
(PARP).[2][3] It has also been shown to inhibit cell division in Bacillus subtilis.[2] The thioamide
functional group can significantly alter the biological activity of a molecule. Therefore, 3-

Methoxybenzothioamide could potentially exhibit its own unique biological profile, possibly

interacting with different cellular targets or pathways. Further research would be required to

elucidate any such activities.
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The general logical relationship for investigating the biological activity of the synthesized 3-
Methoxybenzothioamide is outlined below.

Synthesis of

3-Methoxybenzothioamide

Purification and
Characterization

Biological Screening
(e.g., cell-based assays)

(Hit Identification)

(Mechanism of Action Studies)

(Lead Optimization)

Click to download full resolution via product page

Logical workflow for the biological evaluation of 3-Methoxybenzothioamide.

Conclusion

Although 3-Methoxybenzothioamide is not a readily available compound, this guide provides
a clear and scientifically sound pathway for its synthesis and characterization. By leveraging
the known chemistry of its precursor, 3-Methoxybenzamide, and established thionation
protocols, researchers can access this novel compound for further investigation. The provided
data on the related compounds, 3-Methoxybenzamide and Thiobenzamide, offer a solid
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foundation for predicting its chemical properties and designing future experiments. This in-
depth guide serves as a valuable resource for scientists and professionals in drug development
and chemical research, enabling the exploration of the potential applications of 3-
Methoxybenzothioamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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